![molecular formula C18H33N3O3 B5969170 1-ethyl-4-{3-[1-(3-methoxypropanoyl)-4-piperidinyl]propanoyl}piperazine](/img/structure/B5969170.png)
1-ethyl-4-{3-[1-(3-methoxypropanoyl)-4-piperidinyl]propanoyl}piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-4-{3-[1-(3-methoxypropanoyl)-4-piperidinyl]propanoyl}piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as EMPP, and it has gained attention in the scientific community due to its potential pharmacological properties. In
Mechanism of Action
EMPP acts as a partial agonist at the 5-HT1A receptor and a partial antagonist at the D2 receptor. This dual activity results in a decrease in dopamine release and an increase in serotonin release, leading to a potential therapeutic effect on mood disorders and drug addiction.
Biochemical and Physiological Effects
EMPP has been shown to have anxiolytic and antidepressant effects in animal models. It also has potential as an analgesic, as it has been shown to reduce pain sensitivity in mice. Additionally, EMPP has been investigated for its potential to reduce drug-seeking behavior in rats.
Advantages and Limitations for Lab Experiments
EMPP has shown potential as a pharmacological agent, but it also has limitations for lab experiments. Its low solubility in water makes it difficult to administer, and its potential toxicity requires careful dosage and administration. Additionally, more research is needed to fully understand its pharmacological properties and potential therapeutic applications.
Future Directions
Future research on EMPP could focus on its potential as a treatment for mood disorders, drug addiction, and pain management. It could also investigate its potential as a neuroprotective agent and its effects on cognitive function. Further studies could explore its pharmacokinetics and pharmacodynamics, as well as its potential side effects and toxicity. Overall, EMPP shows promise as a potential pharmacological agent, but more research is needed to fully understand its potential applications.
Synthesis Methods
The synthesis of EMPP involves the reaction of 1-(3-methoxypropanoyl)-4-piperidinylamine with 3-bromopropionyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 1-ethylpiperazine to yield the final product. The purity of the product is confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
EMPP has been studied for its potential pharmacological properties, including its ability to act as a serotonin receptor agonist and a dopamine receptor antagonist. It has also been investigated for its potential as a treatment for depression, anxiety, and schizophrenia. In addition, EMPP has been studied for its potential use in drug abuse treatment and as an analgesic.
Properties
IUPAC Name |
1-(4-ethylpiperazin-1-yl)-3-[1-(3-methoxypropanoyl)piperidin-4-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H33N3O3/c1-3-19-11-13-21(14-12-19)17(22)5-4-16-6-9-20(10-7-16)18(23)8-15-24-2/h16H,3-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZPAWOANKBOPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)CCC2CCN(CC2)C(=O)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H33N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.